(-)-6,7-Dichloro-5-(3-methoxymethyl-5-(1-oxidopyridin-3-yl)-4H-1,2,4-triazol-4-yl)-2,3(1H,4H)-quinoxalinedione
Catalog No.
S546281
CAS No.
212710-78-6
M.F
C17H12Cl2N6O4
M. Wt
435.2 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
212710-78-6
Product Name
(-)-6,7-Dichloro-5-(3-methoxymethyl-5-(1-oxidopyridin-3-yl)-4H-1,2,4-triazol-4-yl)-2,3(1H,4H)-quinoxalinedione
IUPAC Name
6,7-dichloro-5-[3-(methoxymethyl)-5-(1-oxidopyridin-1-ium-3-yl)-1,2,4-triazol-4-yl]-1,4-dihydroquinoxaline-2,3-dione
Molecular Formula
C17H12Cl2N6O4
Molecular Weight
435.2 g/mol
InChI
InChI=1S/C17H12Cl2N6O4/c1-29-7-11-22-23-15(8-3-2-4-24(28)6-8)25(11)14-12(19)9(18)5-10-13(14)21-17(27)16(26)20-10/h2-6H,7H2,1H3,(H,20,26)(H,21,27)
InChI Key
IEMAQDHGZOPMNI-UHFFFAOYSA-N
SMILES
COCC1=NN=C(N1C2=C3C(=CC(=C2Cl)Cl)NC(=O)C(=O)N3)C4=C[N+](=CC=C4)[O-]
Solubility
Soluble in DMSO
Synonyms
UK-333747, UK 333747, UK333747
Canonical SMILES
COCC1=NN=C(N1C2=C3C(=CC(=C2Cl)Cl)NC(=O)C(=O)N3)C4=C[N+](=CC=C4)[O-]
Description
The exact mass of the compound (-)-6,7-Dichloro-5-(3-methoxymethyl-5-(1-oxidopyridin-3-yl)-4H-1,2,4-triazol-4-yl)-2,3(1H,4H)-quinoxalinedione is 434.0297 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
0.1
Exact Mass
434.0297
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Wikipedia
UK-333747
Dates
Modify: 2023-07-15
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